EGFR/ErbB1/HER1
  • DBPR112
    DBPR112
    • Cat. No.:
    • B606981
    • CAS No.:
    • Molecular Formula:
    • C32H31N5O3
    • Molecular Weight:
    • 533.6 g/mol
    Description
    DBPR112 is a potent EGFR inhibitor (IC50=487 nM) as a Clinical Candidate for the Treatment of Non-Small Cell Lung Cancer. DBPR112), DBPR112 not only displayed a potent inhibitory activity against EG...
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  • PF-6274484
    PF-6274484
    • Cat. No.:
    • B610052
    • CAS No.:
    • Molecular Formula:
    • C18H14ClFN4O2
    • Molecular Weight:
    • 372.8 g/mol
    Description
    PF-6274484 is an inhibitor of the EGF receptor (EGFR;  IC50s = 0.18 and 0.14 nM for wild-type EGFR and inhibitor-resistant EGFRL858R/T790M, respectively). It inhibits the autophosphorylation of wild-type EG...
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  • Genistein
    Genistein
    • Cat. No.:
    • B1671435
    • CAS No.:
    • 446-72-0
    • Molecular Formula:
    • C15H10O5
    • Molecular Weight:
    • 270.24 g/mol
    Description
    Genistein is a 7-hydroxyisoflavone with additional hydroxy groups at positions 5 and 4'. It is a phytoestrogenic isoflavone with antioxidant properties. It has a role as an antineoplastic agent, a tyrosine kinas...
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  • GW2974
    GW2974
    • Cat. No.:
    • B1672456
    • CAS No.:
    • 202272-68-2
    • Molecular Formula:
    • C23H21N7
    • Molecular Weight:
    • 395.5 g/mol
    Description
    N6,N6-dimethyl-N4-[1-(phenylmethyl)-5-indazolyl]pyrido[3,4-d]pyrimidine-4,6-diamine is a pyridopyrimidine.
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  • PD153035 Hydrochloride
    PD153035 Hydrochloride
    • Cat. No.:
    • B1679113
    • CAS No.:
    • 183322-45-4
    • Molecular Formula:
    • C16H15BrClN3O2
    • Molecular Weight:
    • 396.7 g/mol
    Description
    PD-153035 hydrochloride is a hydrochloride obtained by combining PD-153035 with one equivalent of hydrochloric acid. It has a role as an epidermal growth factor receptor antagonist and an EC 2.7.10.1 (receptor p...
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  • PD158780
    PD158780
    • Cat. No.:
    • B1679116
    • CAS No.:
    • 171179-06-9
    • Molecular Formula:
    • C14H12BrN5
    • Molecular Weight:
    • 330.18 g/mol
    Description
    PD158780 is a pyridopyrimidine that is pyrido[3,4-d]pyrimidine-4,6-diamine in which the amino groups at positions 4 and 6 are substituted by a m-bromophenyl group and a methyl group, respectively. It is a potent...
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  • Tuxobertinib
    Tuxobertinib
    • Cat. No.:
    • B3025669
    • CAS No.:
    • 2414572-47-5
    • Molecular Formula:
    • C29H29ClN6O4
    • Molecular Weight:
    • 561.0 g/mol
    Description
    Tuxobertinib is an orally bioavailable, irreversible, selective, small-molecule inhibitor of certain oncogenic driver, allosteric mutations of the ErbB receptor tyrosine kinases epidermal growth factor receptor ...
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  • SU-4313
    SU-4313
    • Cat. No.:
    • B3223822
    • CAS No.:
    • Molecular Formula:
    • C18H17NO
    • Molecular Weight:
    • 263.3 g/mol
    Description
    SU-4313 is a useful research compound. Its molecular formula is C18H17NO and its molecular weight is 263.3 g/mol. The purity is usually 95%.
    BenchChem offers high-quality SU-4313 suitable for many research ...
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  • Egfr-IN-67
    Egfr-IN-67
    • Cat. No.:
    • B12414734
    • CAS No.:
    • Molecular Formula:
    • C18H17N3S
    • Molecular Weight:
    • 307.4 g/mol
    Description
    Egfr-IN-67 is a useful research compound. Its molecular formula is C18H17N3S and its molecular weight is 307.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Egfr-IN-67 suitable for many re...
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  • MTX-211
    MTX-211
    • Cat. No.:
    • B15614220
    • CAS No.:
    • Molecular Formula:
    • C20H14Cl2FN5O2S
    • Molecular Weight:
    • 478.3 g/mol
    Description
    MTX-211 is a useful research compound. Its molecular formula is C20H14Cl2FN5O2S and its molecular weight is 478.3 g/mol. The purity is usually 95%.
    BenchChem offers high-quality MTX-211 suitable for many re...
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